Cas no 2680705-85-3 (tert-butyl N-{5-chloropyrazolo1,5-apyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-chloropyrazolo1,5-apyrimidin-2-yl}carbamate
• CAS No: 2680705-85-3
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 5652704
• PubChem ID: 165911740
• Update Time: 2025-08-05

tert-butyl N-{5-chloropyrazolo1,5-apyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282928
• 2680705-85-3
• tert-butyl N-{5-chloropyrazolo[1,5-a]pyrimidin-2-yl}carbamate
• tert-butyl N-{5-chloropyrazolo1,5-apyrimidin-2-yl}carbamate

• Inchi： 1S/C11H13ClN4O2/c1-11(2,3)18-10(17)14-8-6-9-13-7(12)4-5-16(9)15-8/h4-6H,1-3H3,(H,14,15,17)
• InChI Key： SDBAMJJTSRYTAB-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC(=N2)NC(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 268.0727034g/mol
• Monoisotopic Mass: 268.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{5-chloropyrazolo1,5-apyrimidin-2-yl}carbamate

Professional Introduction to Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate (CAS No. 2680705-85-3)

Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate, with the CAS number 2680705-85-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 5-chloropyrazolo[1,5-α]pyrimidin-2-yl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl group is an important structural component that influences the compound's solubility, stability, and metabolic pathways. This group is often employed in pharmaceutical chemistry to enhance lipophilicity and improve pharmacokinetic profiles. In contrast, the 5-chloropyrazolo[1,5-α]pyrimidin-2-yl moiety is a key pharmacophore that has been extensively studied for its potential role in modulating various biological targets. Pyrazolopyrimidine derivatives are particularly recognized for their anti-inflammatory, antiviral, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazolopyrimidine scaffolds in drug discovery. The introduction of halogen atoms, such as chlorine in the 5-position of the pyrazolo[1,5-α]pyrimidine ring, can significantly enhance the binding affinity and selectivity of these compounds towards their target enzymes or receptors. This modification has been demonstrated to improve the efficacy of several lead compounds in preclinical studies.

In the context of contemporary research, Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate has been investigated for its potential role in inhibiting key enzymes involved in cancer progression. Studies have shown that this compound can interact with various protein targets, leading to modulations in signaling pathways that are critical for cell proliferation and survival. The combination of the tert-butyl carbamate group and the 5-chloropyrazolo[1,5-α]pyrimidin-2-yl moiety appears to synergistically enhance its biological activity.

The synthesis of Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro substituent at the 5-position of the pyrazolo[1,5-α]pyrimidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

Evaluation of the pharmacological properties of Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate has revealed promising results in both in vitro and in vivo models. Preliminary studies have demonstrated its ability to inhibit enzymes such as kinases and phosphodiesterases, which are overexpressed in various types of cancer. Additionally, the compound has shown potential in modulating immune responses, making it a candidate for therapeutic applications in inflammatory diseases.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate has undergone extensive pharmacokinetic studies to evaluate its absorption, distribution, metabolism, excretion (ADME) profile. These studies are crucial for determining optimal dosing regimens and identifying potential side effects. The presence of the tert-butyl group is thought to contribute to its favorable pharmacokinetic properties by enhancing oral bioavailability and reducing rapid metabolic clearance.

In conclusion, Tert-butyl N-{5-chloropyrazolo[1,5-α]pyrimidin-2-yl}carbamate (CAS No. 2680705-85-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a tert-butyl carbamate group with a 5-chloropyrazolo[1,5-a]-pyrimidin moiety provides a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to explore its potential applications in oncology and immunology, highlighting its importance as a lead compound for future drug development efforts.